Cas no 289-70-3 (4H-Thiopyran)
4H-Thiopyran structure
Product Name:4H-Thiopyran
4H-Thiopyran Chemical and Physical Properties
Names and Identifiers
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- 4H-Thiopyran
- DTXSID30183097
- 289-70-3
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- Inchi: 1S/C5H6S/c1-2-4-6-5-3-1/h2-5H,1H2
- InChI Key: STBGWNRZMPCVTG-UHFFFAOYSA-N
- SMILES: S1C=CCC=C1
Computed Properties
- Exact Mass: 98.01908
- Monoisotopic Mass: 98.019
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 71.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- Density: 1.061
- Boiling Point: 154.8°C at 760 mmHg
- Flash Point: 45°C
- Refractive Index: 1.571
- PSA: 0
4H-Thiopyran Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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